Cas no 111247-04-2 (D-Glucose,2-deoxy-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-, 4-(dihydrogen phosphate)3-[(3R)-3-[(1-oxotetradecyl)oxy]tetradecanoate] (9CI))
111247-04-2 structure
Product Name:D-Glucose,2-deoxy-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-, 4-(dihydrogen phosphate)3-[(3R)-3-[(1-oxotetradecyl)oxy]tetradecanoate] (9CI)
CAS No:111247-04-2
MF:C48H92NO13P
MW:922.216757774353
CID:148202
Update Time:2024-03-05
D-Glucose,2-deoxy-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-, 4-(dihydrogen phosphate)3-[(3R)-3-[(1-oxotetradecyl)oxy]tetradecanoate] (9CI) Chemical and Physical Properties
Names and Identifiers
-
- D-Glucose,2-deoxy-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-, 4-(dihydrogen phosphate)3-[(3R)-3-[(1-oxotetradecyl)oxy]tetradecanoate] (9CI)
- D-Glucose,2-deoxy-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-, 4-(dihydrogen phosphate)3-[(3R)-...
- D-Glucose,2-deoxy-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-, 4-(dihydrogen phosphate)3-[(3R)-3-[(1-oxotetradecyl)oxy]tetrade
- GLA 60
- 2-deoxy-2-{[(3R)-3-hydroxytetradecanoyl]amino}-4-O-phosphono-3-O-[(3R)-3-(tetradecanoyloxy)tetradecanoyl]-beta-D-glucopyranose
- D-Glucose, 2-deoxy-2-(((3R)-3-hydroxy-1-oxotetradecyl)amino)-, 4-(dihydrogen phosphate) 3-((3R)-3-((1-oxotetradecyl)oxy)tetradecanoate)
- D-Glucose, 2-deoxy-2-((3-hydroxy-1-oxotetradecyl)amino)-, 4-(dihydrogen phosphate) 3-(3-((1-oxotetradecyl)oxy)tetradecanoate), (2(R),3(R))-
- Gla-60
- 2-Deoxy-2-[[(R)-3-hydroxytetradecanoyl]amino]-3-O-[(R)-3-(tetradecanoyloxy)tetradecanoyl]-4-O-phosphono-D-glucose
- D-Glucose, 2-deoxy-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-, 4-(dihydrogen phosphate) 3-[(3R)-3-[(1-oxotetradecyl)oxy]tetradecanoate] (9CI)
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- Inchi: 1S/C48H92NO13P/c1-4-7-10-13-16-19-20-23-26-29-32-35-45(55)60-41(34-31-28-25-22-18-15-12-9-6-3)37-46(56)61-47(48(43(53)39-51)62-63(57,58)59)42(38-50)49-44(54)36-40(52)33-30-27-24-21-17-14-11-8-5-2/h38,40-43,47-48,51-53H,4-37,39H2,1-3H3,(H,49,54)(H2,57,58,59)/t40-,41-,42+,43-,47-,48-/m1/s1
- InChI Key: OAXNNMJBIUHKBG-XCFPRLNISA-N
- SMILES: O=C[C@H](NC(=O)C[C@H](O)CCCCCCCCCCC)[C@@H](OC(=O)C[C@H](OC(=O)CCCCCCCCCCCCC)CCCCCCCCCCC)[C@H](OP(O)(O)=O)[C@@H](CO)O
Computed Properties
- Exact Mass: 921.63096
- Monoisotopic Mass: 921.631
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 63
- Rotatable Bond Count: 48
- Complexity: 1170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.11
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.493
- PSA: 226.22
D-Glucose,2-deoxy-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-, 4-(dihydrogen phosphate)3-[(3R)-3-[(1-oxotetradecyl)oxy]tetradecanoate] (9CI) Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
111247-04-2 (D-Glucose,2-deoxy-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-, 4-(dihydrogen phosphate)3-[(3R)-3-[(1-oxotetradecyl)oxy]tetradecanoate] (9CI)) Related Products
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